Cas no 39112-92-0 (4,6-Dimethylpyridine-3-sulfonic acid)

• Product name: 4,6-Dimethylpyridine-3-sulfonic acid
• CAS No: 39112-92-0
• MF: C₇H₉NO₃S
• MW: 187.21600
• CID: 2759938
• PubChem ID: 33727145

4,6-Dimethylpyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethylpyridine-3-sulfonic acid
• 4,6-dimethyl-pyridine-3-sulfonic acid;4,6-Dimethylpyridin-3-sulfonsaeure;
• DB-082686
• AKOS006310172
• 39112-92-0
• DTXSID60652847

• Inchi： InChI=1S/C7H9NO3S/c1-5-3-6(2)8-4-7(5)12(9,10)11/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： DPQFCTKSLFOUJY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.64000
• LogP: 2.02590